Cas no 117770-04-4 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2S,3S,4R)-)

• Product Name: 3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2S,3S,4R)-
• CAS No: 117770-04-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 185694
• PubChem ID: 452010
• Update Time: 2025-04-19

3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2S,3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2S,3S,4R)-
• (2S,3S,4R)-1-benzyl-2-(hydroxymethyl)pyrrolidine-3,4-diol
• BzLRib
• 117770-04-4
• SCHEMBL2433104
• 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-1-(phenylmethyl)-, (2S-(2alpha,3beta,4beta))-
• 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-1-(phenylmethyl)-, [2S-(2a,3b,4b)]-
• N-Benzyl-1,4-dideoxy-1,4-imino-L-ribitol
• DTXSID60151906

• Inchi： 1S/C12H17NO3/c14-8-10-12(16)11(15)7-13(10)6-9-4-2-1-3-5-9/h1-5,10-12,14-16H,6-8H2/t10-,11+,12-/m0/s1
• InChI Key： SBDAWMSBMQBJRA-TUAOUCFPSA-N
• SMILES： O[C@@H]1[C@@H](CN(CC2C=CC=CC=2)[C@H]1CO)O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.9Ų